1-(4-Bromo-2-fluoro-phenyl)-3-aza-bicyclo[3.1.0]hexane

• Molecular Formula: C11H11BrFN
• Molecular Weight: 256.11 g/mol
• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-azabicyclo[3.1.0]hexane
• InChI: InChI=1S/C11H11BrFN/c12-8-1-2-9(10(13)3-8)11-4-7(11)5-14-6-11/h1-3,7,14H,4-6H2
• InChI Key: PLKOJTLFLGZULH-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)C3=C(C=C(C=C3)Br)F

Description

1-(4-Bromo-2-fluoro-phenyl)-3-aza-bicyclo[3.1.0]hexane is a useful research compound. Its molecular formula is C11H11BrFN and its molecular weight is 256.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-bromo-2-fluoro-phenyl)-3-aza-bicyclo[3.1.0]hexane-2,4-dione (2.5 g, 8.8 mmol) in THF (20 mL) were added BF3.OEt2 (1.8 mL, 1.8 mmol) and BH3.Me2S (11.0 mL, 22.0 mmol) at r.t. The reaction mixture was refluxed for 3 h and progress of the reaction was monitored by TLC. On completion, the reaction mixture was quenched with 20% HCl (10 mL) and solvent evaporated, residue was washed with diethylether (10 mL). The aqueous layer was neutralized with sodium carbonate and extracted with DCM (2×20 mL). The organic layer was washed with brine (10 mL), dried over anhydrous sodium sulphate and concentrated in vacuo. The title compound was obtained as brown liquid in crude form (1.22 g, 54%) and was as such used in the next step.